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Compound of Interest

Compound Name: Cafestol acetate

Cat. No.: B1201918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

cafestol acetate. The following procedural guidance is designed to ensure the safe handling

and disposal of this compound in a laboratory setting, aligning with standard safety protocols

and environmental responsibility.

Hazard Assessment
According to available Safety Data Sheets (SDS), cafestol acetate is not classified as a

hazardous substance or mixture under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1] However, it is prudent to handle all chemical

compounds with care. Potential health effects include mild irritation to the eyes, skin, and

respiratory tract upon direct contact or inhalation.[1] While not regulated as hazardous waste,

its biological activity warrants a cautious approach to disposal to minimize environmental

release.

Key Data for Cafestol Acetate
For quick reference, the following table summarizes the pertinent quantitative and qualitative

data for cafestol acetate.
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Property Data

Physical State White to off-white crystalline powder[1][2]

Molecular Formula C₂₂H₃₀O₄[3]

Molecular Weight 358.47 g/mol [3]

Solubility
Insoluble in water. Soluble in DMSO, ethyl

acetate, and acetone.[1][2]

Storage Temperature 2-8°C[3] or -20°C[1]

GHS Hazard Classification Not a hazardous substance or mixture[1]

HMIS Rating Health: 0, Flammability: 0, Physical Hazard: 0[1]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0[1]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedures for the disposal of cafestol acetate and

associated materials.

Personal Protective Equipment (PPE)
Before handling cafestol acetate for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Chemically resistant gloves (e.g., nitrile)

Disposal of Solid Cafestol Acetate Waste
For small quantities of pure, solid cafestol acetate typically used in research:

Containment: Carefully sweep up the solid powder, avoiding dust formation.[1] Place the

waste into a sealed, clearly labeled container. A simple screw-top vial or a securely sealed

bag is sufficient.
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Labeling: Label the container as "Cafestol Acetate Waste (Non-Hazardous)". While not a

regulatory requirement for non-hazardous waste, this practice prevents accidental misuse or

misidentification.

Disposal: Dispose of the sealed container in the regular laboratory solid waste stream (dry

trash), unless your institution's policies dictate otherwise. Always consult your facility's

specific guidelines for non-hazardous chemical waste.

Disposal of Cafestol Acetate Solutions
Due to its insolubility in water, solutions of cafestol acetate in organic solvents should not be

poured down the drain.[1]

Segregation: Collect solutions of cafestol acetate in a designated, compatible waste

container for non-halogenated organic solvents. Do not mix with incompatible waste

streams.

Labeling: The waste container must be labeled as "Hazardous Waste" (as it contains organic

solvents) and the constituents, including "Cafestol Acetate" and the solvent(s) with their

approximate percentages, must be clearly listed.[4][5]

Storage: Keep the waste container tightly sealed and store it in a designated satellite

accumulation area until it is collected by your institution's Environmental Health and Safety

(EHS) department.[4]

Disposal of Contaminated Materials
Items such as weighing paper, pipette tips, gloves, and empty containers that have come into

contact with cafestol acetate should be disposed of as follows:

Gross Decontamination: For empty containers that held significant quantities of the

compound, rinse them with a suitable organic solvent (e.g., ethanol or acetone). Collect this

rinsate and dispose of it as organic solvent waste as described in section 3.

Solid Waste: After decontamination (if applicable), or for materials with minimal residual

contamination (like gloves or weighing paper), place them in a sealed bag.

Final Disposal: Dispose of the sealed bag in the regular laboratory solid waste stream.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

cafestol acetate waste.
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Caption: Workflow for the disposal of cafestol acetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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